Cas no 17755-10-1 (1,1-Biphenyl-2-ol,3-methyl-(9ci))

• Product Name: 1,1-Biphenyl-2-ol,3-methyl-(9ci)
• CAS No: 17755-10-1
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD16038030
• CID: 822930
• PubChem ID: 12592481
• Update Time: 2025-07-09

1,1-Biphenyl-2-ol,3-methyl-(9ci) Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-[1,1'-biphenyl]-2-ol
• 2-methyl-6-phenylphenol
• 3-Methylbiphenyl-2-ol
• 2-Hydroxy-3-methyl-biphenyl
• 2-Methyl-6-phenyl-phenol
• 3-methyl-1,1'-biphenyl-2-ol
• 3-Methyl-2-hydroxybiphenyl
• 6-methyl-2-phenylphenol
• 6-phenyl-o-cresol
• 2-(3-Methylphenyl)phenol
• 1,1-Biphenyl]-2-ol, 3-Methyl
• [1,1-Biphenyl]-2-ol,3-methyl-(9CI)
• [1,1'-Biphenyl]-2-ol, 3-methyl-
• AK101640
• methylbiphenylol
• PGJXFACHLLIKFG-UHFFFAOYSA-N
• 3-Methyl[1,1'-biphenyl]-2-ol
• 9319AA
• FCH1121112
• EN002589
• ST2410790
• AX8233179
• 755B101
• 3-Methyl-biphenyl-2-ol
• DTXSID60503663
• MFCD16038030
• CS-W021959
• SCHEMBL581901
• F19850
• 3-Methyl-[1 pound not1'-biphenyl]-2-ol
• SY111751
• AS-60473
• 27616-03-1
• AKOS015901052
• 17755-10-1
• 1,1-Biphenyl-2-ol,3-methyl-(9ci)

• MDL： MFCD16038030
• Inchi： 1S/C13H12O/c1-10-6-5-9-12(13(10)14)11-7-3-2-4-8-11/h2-9,14H,1H3
• InChI Key： PGJXFACHLLIKFG-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.08900
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.6

Experimental Properties

• Color/Form: No data available
• Density: 1.087
• Melting Point: No data available
• Boiling Point: 295.5±9.0 °C at 760 mmHg
• Flash Point: 139.7±10.6 °C
• Refractive Index: 1.595
• PSA: 20.23000
• LogP: 3.36760

1,1-Biphenyl-2-ol,3-methyl-(9ci) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,1-Biphenyl-2-ol,3-methyl-(9ci)

Comprehensive Analysis of 1,1-Biphenyl-2-ol,3-methyl-(9ci) (CAS No. 17755-10-1): Properties, Applications, and Industry Trends

1,1-Biphenyl-2-ol,3-methyl-(9ci), identified by its CAS No. 17755-10-1, is a specialized organic compound with a unique molecular structure. This biphenyl derivative features a hydroxyl group at the 2-position and a methyl substituent at the 3-position, making it a valuable intermediate in fine chemical synthesis. Its molecular formula C13H12O and molecular weight 184.23 g/mol contribute to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under controlled conditions.

In recent years, the demand for high-purity biphenyl derivatives like 3-methyl-2-hydroxybiphenyl has surged due to their applications in pharmaceutical intermediates and advanced material science. Researchers particularly value its role in developing non-linear optical materials and liquid crystal displays (LCDs), aligning with the global push for energy-efficient display technologies. The compound's chiral structure also makes it relevant in asymmetric catalysis, addressing the growing need for stereoselective synthesis in drug development.

The synthesis of CAS 17755-10-1 typically involves cross-coupling reactions or selective oxidation processes, with recent advancements focusing on green chemistry principles. Industry leaders are exploring catalytic methods that reduce heavy metal usage, responding to environmental concerns about chemical manufacturing sustainability. Analytical characterization through HPLC, GC-MS, and NMR spectroscopy ensures the compound meets the stringent purity requirements of electronic-grade materials and GMP-compliant pharmaceuticals.

Market trends indicate rising interest in multifunctional aromatic compounds like 1,1-Biphenyl-2-ol,3-methyl-(9ci), particularly in Asia-Pacific regions where electronics manufacturing and pharmaceutical production are expanding rapidly. Regulatory compliance with REACH and FDA guidelines remains crucial for international trade, with proper documentation of safety data sheets (SDS) and technical specifications. The compound's thermal stability (typically stable below 200°C) and compatibility with polymer matrices make it suitable for high-performance coatings in automotive and aerospace applications.

Emerging research explores the compound's potential in organic photovoltaics and OLED technology, capitalizing on its conjugated π-electron system. These applications align with global initiatives for renewable energy solutions and flexible electronics. Quality control protocols emphasize residual solvent analysis and isomeric purity verification, as even minor impurities can affect performance in optoelectronic devices. Storage recommendations typically suggest inert atmosphere protection to prevent oxidative degradation of the phenolic group.

From an industrial perspective, CAS 17755-10-1 represents a high-value specialty chemical with custom synthesis opportunities. Manufacturers are investing in continuous flow chemistry systems to improve yield and reduce waste generation. The compound's structure-activity relationship continues to inspire materials innovation, particularly in designing molecularly imprinted polymers for sensor applications. As analytical techniques like cryo-EM and computational modeling advance, deeper understanding of its supramolecular interactions may unlock novel applications in nanotechnology and drug delivery systems.

Environmental fate studies confirm that 1,1-Biphenyl-2-ol,3-methyl-(9ci) undergoes biodegradation under aerobic conditions, though proper wastewater treatment measures are recommended for industrial effluents. Its low bioaccumulation potential and moderate water solubility position it favorably compared to persistent organic pollutants. The scientific community continues to investigate its metabolic pathways in biological systems, which could inform safer handling protocols and green chemistry innovations.